Cas no 1249669-08-6 (1-(4-Ethylphenyl)-4-methylpentan-2-one)

• Product Name: 1-(4-Ethylphenyl)-4-methylpentan-2-one
• CAS No: 1249669-08-6
• MF: C₁₄H₂₀O
• MW: 204.31
• MDL: MFCD16156458
• CID: 5187448
• Update Time: 2025-07-18

1-(4-Ethylphenyl)-4-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethylphenyl)-4-methylpentan-2-one

• MDL： MFCD16156458
• Inchi： 1S/C14H20O/c1-4-12-5-7-13(8-6-12)10-14(15)9-11(2)3/h5-8,11H,4,9-10H2,1-3H3
• InChI Key： ILNRLRRRZXHDTE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CC)C=C1)C(=O)CC(C)C

Additional information on 1-(4-Ethylphenyl)-4-methylpentan-2-one

Professional Introduction to Compound with CAS No. 1249669-08-6 and Product Name: 1-(4-Ethylphenyl)-4-methylpentan-2-one

The compound identified by the CAS number 1249669-08-6 and the product name 1-(4-Ethylphenyl)-4-methylpentan-2-one represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural arrangement of aromatic and aliphatic moieties, has garnered attention due to its potential applications in various scientific domains. The presence of an ethylphenyl group and a methyl-substituted pentan-2-one backbone suggests a rich chemical profile that could be exploited for synthetic and pharmacological purposes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. The 1-(4-Ethylphenyl)-4-methylpentan-2-one molecule, with its distinct hydrophobic and lipophilic characteristics, may serve as a valuable scaffold for developing novel therapeutic agents. Its ability to interact with biological targets through hydrophobic interactions and potential hydrogen bonding capabilities makes it an intriguing candidate for further investigation.

In the context of modern drug development, the synthesis and characterization of such compounds are pivotal. The CAS No. 1249669-08-6 provides a unique identifier that facilitates accurate documentation and communication within the scientific community. Researchers often rely on such identifiers to ensure reproducibility and consistency in experimental protocols. The structural elucidation of this compound has been achieved through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, which have confirmed its molecular structure and purity.

The 1-(4-Ethylphenyl)-4-methylpentan-2-one molecule exhibits interesting physicochemical properties that make it suitable for various applications. Its solubility profile, melting point, and boiling point are critical parameters that determine its utility in different solvents and reaction conditions. Additionally, its stability under various storage conditions is an essential factor that influences its suitability for long-term research projects or commercial formulations.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The ethylphenyl group can serve as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or modify existing ones to achieve desired pharmacological effects. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have begun to explore the biological activity of structurally related compounds, providing insights into the possible mechanisms of action of 1-(4-Ethylphenyl)-4-methylpentan-2-one. While comprehensive toxicological and pharmacological data are still being gathered, preliminary experiments suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, or metabolic diseases. These findings underscore the importance of continued research to fully understand its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by ketone formation or condensation reactions with appropriate reagents. The choice of starting materials and reaction conditions significantly impacts the efficiency of these processes, highlighting the need for expertise in organic synthesis.

In conclusion, the compound with CAS No. 1249669-08-6 and product name 1-(4-Ethylphenyl)-4-methylpentan-2-one represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, coupled with its potential applications as a synthetic intermediate, make it a valuable asset in the quest for novel therapeutic agents. As scientific understanding progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.